2-[(3,5-Difluorophenyl)amino]-2-oxoethyl (2-methoxyphenyl)acetate

• IUPAC Name: [2-(3,5-difluoroanilino)-2-oxoethyl] 2-(2-methoxyphenyl)acetate
• InChI: InChI=1S/C17H15F2NO4/c1-23-15-5-3-2-4-11(15)6-17(22)24-10-16(21)20-14-8-12(18)7-13(19)9-14/h2-5,7-9H,6,10H2,1H3,(H,20,21)
• InChI Key: WCIGCJNZQZGRPS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1CC(=O)OCC(=O)NC2=CC(=CC(=C2)F)F
• Molecular Formula: C17H15F2NO4
• Molecular Weight: 335.30 g/mol
• CAS No.: 1794841-24-9

Description

2-[(3,5-Difluorophenyl)amino]-2-oxoethyl (2-methoxyphenyl)acetate is a useful research compound. Its molecular formula is C17H15F2NO4 and its molecular weight is 335.307. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

• A study described the synthesis of a related depside derivative through a high-yield approach, confirming its structure with various spectroscopic methods and X-ray crystal diffraction, highlighting its potential in crystallography and materials science (Lv et al., 2009).

Chemical Reactivity and Biological Evaluation

• Research on a similar compound explored its reactivity with primary and heterocyclic amines, leading to the creation of various nitrogen heterocyclic compounds. This study emphasizes the compound's utility in the development of diverse chemical entities, potentially relevant in pharmacology and materials science (Farouk et al., 2021).

Potential in Drug Resistance Mitigation

• A related compound was studied for its ability to overcome drug resistance in cancer treatments, with structure-activity relationship (SAR) analysis contributing to the development of new compounds with potent cytotoxicity against various cancer cells (Das et al., 2009).

Applications in Herbicidal Activity

• The compound's derivatives have been explored for their herbicidal effects, demonstrating significant potential in agricultural sciences. For instance, certain isomers of a related compound showed no difference in herbicidal effects on various broadleaf weeds (Hayashi & Kouji, 1990).

Exploration in Organic Synthesis and Thin Films

• A study involved the synthesis of an analogue and investigated its properties for the creation of thin films, suggesting applications in material science and potentially in optoelectronics (Thabet et al., 2020).